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Abstract
This technical guide provides a comprehensive analysis of the spectroscopic profile of 2-
Morpholin-4-yl-2-phenylpropanenitrile, a molecule of interest in synthetic and medicinal

chemistry. Due to the limited availability of direct experimental data for this specific compound,

this document leverages established spectroscopic principles and data from analogous

structures to present a robust, predictive characterization. This guide is intended for

researchers, scientists, and drug development professionals, offering detailed interpretations of

expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)

data. Furthermore, it includes detailed, field-proven protocols for the acquisition of such data,

ensuring a self-validating framework for experimental chemists.

Introduction
2-Morpholin-4-yl-2-phenylpropanenitrile is a tertiary aminonitrile featuring a chiral quaternary

carbon center. The presence of a phenyl ring, a nitrile group, and a morpholine moiety imparts

a unique combination of steric and electronic properties, making it a valuable building block in
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organic synthesis. α-aminonitriles are key intermediates in the Strecker synthesis of amino

acids and have been investigated for a range of biological activities.[1] A thorough

understanding of the spectroscopic characteristics of this molecule is paramount for its

unambiguous identification, purity assessment, and for tracking its transformations in chemical

reactions.

This guide will provide a detailed predictive analysis of the ¹H NMR, ¹³C NMR, IR, and MS data

for 2-Morpholin-4-yl-2-phenylpropanenitrile. The causality behind spectral predictions is

explained, drawing upon fundamental principles of spectroscopy and data from closely related

structures.

Figure 1: Molecular Structure of 2-Morpholin-4-yl-2-phenylpropanenitrile

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules

in solution. The following sections detail the predicted ¹H and ¹³C NMR spectra of the title

compound.

Predicted ¹H NMR Spectrum
The proton NMR spectrum is expected to show distinct signals for the phenyl, morpholine, and

methyl protons. The chemical shifts are influenced by the electronic environment and spatial

arrangement of the nuclei.
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Predicted
Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment Rationale

~ 7.3 - 7.5 Multiplet 5H
Aromatic protons

(C₆H₅)

Protons on the

phenyl ring are

deshielded and

typically appear

in this region.

~ 3.6 - 3.8
Triplet-like

multiplet
4H

Morpholine

protons (-O-

CH₂-)

Protons adjacent

to the

electronegative

oxygen atom are

deshielded. The

morpholine ring

exists in a chair

conformation,

leading to what

often appears as

a triplet.[2]

~ 2.5 - 2.7
Triplet-like

multiplet
4H

Morpholine

protons (-N-

CH₂-)

Protons adjacent

to the nitrogen

atom are less

deshielded than

those next to

oxygen.[3]

~ 1.8 Singlet 3H
Methyl protons (-

CH₃)

The methyl

group is attached

to a quaternary

carbon and will

appear as a

singlet.

Causality of Predictions:
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Phenyl Protons: The aromatic protons will likely appear as a complex multiplet due to

overlapping signals.

Morpholine Protons: In a freely rotating system, the morpholine protons adjacent to the

nitrogen and oxygen would each appear as a triplet. However, the chair conformation can

lead to more complex splitting patterns, often appearing as broadened triplets.[2][4]

Methyl Protons: The methyl group, being attached to a quaternary carbon, has no adjacent

protons to couple with, hence it is predicted to be a singlet.

Predicted ¹³C NMR Spectrum
The ¹³C NMR spectrum will provide information on the carbon skeleton of the molecule.
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Predicted Chemical Shift
(δ, ppm)

Assignment Rationale

~ 135 - 140
Quaternary aromatic carbon

(ipso-C)

The carbon of the phenyl ring

attached to the propanenitrile

moiety.

~ 128 - 130 Aromatic CH carbons
The protonated carbons of the

phenyl ring.

~ 120 - 125 Nitrile carbon (-C≡N)

The sp-hybridized carbon of

the nitrile group typically

appears in this region.[5]

~ 67 - 70 Morpholine carbons (-O-CH₂-)

The carbons adjacent to the

oxygen atom are significantly

deshielded.[6]

~ 60 - 65 Quaternary carbon (α-carbon)

The carbon attached to the

phenyl, nitrile, methyl, and

morpholine groups.

~ 48 - 52 Morpholine carbons (-N-CH₂-)

The carbons adjacent to the

nitrogen atom are less

deshielded than those next to

oxygen.

~ 25 - 30 Methyl carbon (-CH₃)
The methyl carbon is expected

in the aliphatic region.

Experimental Protocol for NMR Spectroscopy
This protocol provides a standardized method for acquiring high-quality NMR data for 2-
Morpholin-4-yl-2-phenylpropanenitrile.

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra for structural confirmation.

Methodology:

Sample Preparation:
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Accurately weigh 5-10 mg of the solid sample.

Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃

or DMSO-d₆) in a clean, dry NMR tube. Chloroform-d is often a good first choice for its

ability to dissolve a wide range of organic compounds.

Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

Instrument Parameters (for a 400 MHz spectrometer):

¹H NMR:

Pulse Program: Standard single-pulse experiment.

Spectral Width: -2 to 12 ppm.

Acquisition Time: 3-4 seconds.

Relaxation Delay: 1-2 seconds.

Number of Scans: 16-64, depending on sample concentration.

Temperature: 298 K.

¹³C NMR:

Pulse Program: Proton-decoupled single-pulse experiment (e.g., zgpg30).

Spectral Width: 0 to 220 ppm.

Acquisition Time: 1-2 seconds.

Relaxation Delay: 2-5 seconds.

Number of Scans: 1024-4096, as ¹³C has a low natural abundance.

Data Processing:

Apply Fourier transformation to the acquired Free Induction Decay (FID).
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Phase correct the spectrum.

Calibrate the spectrum using the TMS signal at 0.00 ppm for ¹H and the solvent peak for

¹³C (e.g., CDCl₃ at 77.16 ppm).

Integrate the peaks in the ¹H spectrum.

Analyze the chemical shifts, multiplicities, and coupling constants.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule based on the

absorption of infrared radiation.

Predicted IR Absorption Bands
Predicted
Wavenumber
(cm⁻¹)

Intensity Assignment Functional Group

~ 3100 - 3000 Medium C-H stretch Aromatic

~ 2950 - 2850 Medium-Strong C-H stretch
Aliphatic (Morpholine

& Methyl)

~ 2240 - 2260 Medium-Sharp C≡N stretch Nitrile[5]

~ 1600, ~1450 Medium-Weak C=C stretch Aromatic Ring

~ 1115 - 1070 Strong C-O-C stretch Ether (Morpholine)[7]

~ 1250 - 1020 Medium C-N stretch
Tertiary Amine

(Morpholine)

Causality of Predictions:

Nitrile Stretch: The C≡N triple bond stretch is a very characteristic and sharp absorption in a

relatively clean region of the spectrum, making it a key diagnostic peak.[5]

Ether C-O-C Stretch: The C-O-C stretching vibration in the morpholine ring is expected to be

a strong and prominent band.[7]
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Aliphatic and Aromatic C-H Stretches: These are expected in their usual regions, just below

and above 3000 cm⁻¹, respectively.

Experimental Protocol for IR Spectroscopy
Objective: To identify the key functional groups in 2-Morpholin-4-yl-2-phenylpropanenitrile.

Methodology (Attenuated Total Reflectance - ATR):

Sample Preparation:

Ensure the ATR crystal (typically diamond or germanium) is clean by wiping it with a soft

cloth dampened with a volatile solvent like isopropanol.

Record a background spectrum of the clean, empty ATR accessory.

Place a small amount of the solid sample onto the ATR crystal.

Apply pressure using the anvil to ensure good contact between the sample and the

crystal.

Instrument Parameters:

Spectrometer: A Fourier-Transform Infrared (FTIR) spectrometer.

Scan Range: 4000 - 400 cm⁻¹.

Resolution: 4 cm⁻¹.

Number of Scans: 16-32.

Data Acquisition:

Acquire the sample spectrum. The instrument's software will automatically ratio the

sample spectrum against the background to generate the final absorbance or

transmittance spectrum.

Mass Spectrometry (MS)
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Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which is crucial for confirming its identity.

Predicted Mass Spectrum
Molecular Formula: C₁₄H₁₈N₂O

Molecular Weight: 230.31 g/mol

Predicted Molecular Ion (M⁺) or [M+H]⁺: m/z = 230 (for EI) or 231 (for ESI)

Predicted Fragmentation Pathways:

The fragmentation of 2-Morpholin-4-yl-2-phenylpropanenitrile is expected to be dominated

by cleavages alpha to the nitrogen atom of the morpholine ring and the quaternary carbon,

which are favorable processes for stabilizing the resulting carbocations.

Molecular Ion
[C₁₄H₁₈N₂O]⁺˙

m/z = 230

Loss of CH₃

[M - CH₃]⁺
m/z = 215

- •CH₃

Loss of C₆H₅

[M - C₆H₅]⁺
m/z = 153

- •C₆H₅

α-Cleavage
[C₁₀H₁₀N]⁺
m/z = 144

Rearrangement & Cleavage

Morpholinium ion
[C₄H₈NO]⁺
m/z = 86

- C₇H₅CN

Click to download full resolution via product page

Figure 2: Predicted Key Fragmentation Pathways

Major Predicted Fragments:
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m/z Proposed Fragment

230 Molecular Ion (M⁺˙)

215 [M - CH₃]⁺

153 [M - C₆H₅]⁺

144 [C₁₀H₁₀N]⁺ (from rearrangement and cleavage)

86 Morpholinium ion fragment

Causality of Predictions:

Alpha-Cleavage: The cleavage of bonds alpha to the nitrogen atom is a characteristic

fragmentation pathway for amines, leading to the formation of a stable iminium ion.[8]

Loss of Substituents from Quaternary Carbon: The bonds to the quaternary carbon are

susceptible to cleavage, leading to the loss of the methyl or phenyl radical, resulting in a

stabilized carbocation.

Experimental Protocol for Mass Spectrometry
Objective: To determine the molecular weight and fragmentation pattern of the molecule.

Methodology (GC-MS with Electron Ionization - EI):

Sample Preparation:

Dissolve a small amount of the sample (approx. 1 mg/mL) in a volatile organic solvent

(e.g., dichloromethane or ethyl acetate).

Gas Chromatography (GC) Parameters:

Column: A non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm).

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Injector Temperature: 250 °C.
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Oven Program: Start at 100 °C, hold for 1 minute, then ramp to 280 °C at 10-20 °C/min,

and hold for 5-10 minutes. This program should be optimized to ensure good separation

and peak shape.[9]

Mass Spectrometry (MS) Parameters:

Ionization Mode: Electron Ionization (EI).

Electron Energy: 70 eV.

Source Temperature: 230 °C.[9]

Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

Scan Range: m/z 40-400.

Methodology (LC-MS with Electrospray Ionization - ESI):

Sample Preparation:

Dissolve a small amount of the sample (approx. 0.1 mg/mL) in a solvent compatible with

reverse-phase chromatography (e.g., acetonitrile/water with 0.1% formic acid).

Liquid Chromatography (LC) Parameters:

Column: A C18 reverse-phase column.

Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1%

formic acid (B).

Flow Rate: 0.2 - 0.5 mL/min.

Mass Spectrometry (MS) Parameters:

Ionization Mode: Positive Electrospray Ionization (ESI+). ESI is a soft ionization technique

that typically results in the protonated molecule [M+H]⁺ with minimal fragmentation.[10]

Capillary Voltage: 3-4 kV.
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Source Temperature: 100-150 °C.

Scan Range: m/z 100-500.

Conclusion
This technical guide provides a detailed, predictive spectroscopic analysis of 2-Morpholin-4-yl-
2-phenylpropanenitrile. The predicted ¹H NMR, ¹³C NMR, IR, and MS data, along with the

provided experimental protocols, offer a comprehensive framework for the identification and

characterization of this compound. While based on well-established principles, experimental

verification of this data is encouraged to further solidify the spectroscopic profile of this

molecule. The methodologies described herein are robust and widely applicable to the

characterization of similar small organic molecules.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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